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Compound of Interest

Compound Name: 3-Hydroxycyclopentanone

Cat. No.: B2513457 Get Quote

CAS Number: 109905-53-5

This in-depth guide serves as a core technical resource for researchers, scientists, and drug

development professionals interested in (R)-3-hydroxycyclopentanone. This chiral cyclic β-

hydroxy ketone is a valuable building block in the synthesis of a variety of biologically active

molecules and natural products. This document provides a comprehensive overview of its

chemical and physical properties, synthesis, and key applications, with a focus on experimental

details and data presentation for practical laboratory use.

Chemical and Physical Properties
(R)-3-hydroxycyclopentanone is a colorless oil at room temperature. A summary of its key

physical and chemical properties is presented in Table 1. This data is crucial for its handling,

characterization, and use in chemical reactions.
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Property Value Source

CAS Number 109905-53-5 [1][2][3]

Molecular Formula C5H8O2 [1][2][4]

Molecular Weight 100.12 g/mol [1][2][3][4]

Appearance Colorless oil [5]

Storage Temperature 2-8°C [6]

Boiling Point 210.0 ± 33.0 °C (Predicted) [6]

Density 1.217 ± 0.06 g/cm3 (Predicted) [6]

pKa 14.15 ± 0.20 (Predicted) [6]

LogP 0.10030 [2][6]

Topological Polar Surface Area 37.3 Å² [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Synthesis of (R)-3-hydroxycyclopentanone
The enantioselective synthesis of (R)-3-hydroxycyclopentanone is a key challenge and an

area of active research. The primary strategies involve the enzymatic resolution of a racemic

mixture or the asymmetric reduction of a prochiral precursor.

Chemoenzymatic Resolution Strategy
A widely employed method for obtaining enantiomerically pure (R)-3-hydroxycyclopentanone
is through the kinetic resolution of racemic 3-hydroxycyclopentanone using a lipase. This

biocatalytic approach offers high enantioselectivity under mild reaction conditions. A general

workflow for this strategy is depicted below.
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Racemic 3-hydroxycyclopentanone

Enantioselective Acylation

Lipase (e.g., Candida antarctica Lipase B) Acyl Donor (e.g., vinyl acetate)

Separation (e.g., Chromatography)

(R)-3-hydroxycyclopentanone (S)-3-acetoxycyclopentanone

(R)-3-hydroxycyclopentanone

Synthesis of Bioactive Derivative

β-hydroxy ketone derivative

Treatment of Glioblastoma Cells

Increased VDAC Protein Expression

Initiation of Apoptosis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2513457?utm_src=pdf-body-img
https://www.benchchem.com/product/b2513457?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/109905-53-5.html
https://www.chemsrc.com/en/cas/109905-53-5_1367207.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone_-3-hydroxy-_-_R
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone_-3-hydroxy-_-_R
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycyclopentanone
https://www.chemicalbook.com/synthesis/cyclopentanone-3-hydroxy-3r.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b2513457#r-3-hydroxycyclopentanone-cas-number
https://www.benchchem.com/product/b2513457#r-3-hydroxycyclopentanone-cas-number
https://www.benchchem.com/product/b2513457#r-3-hydroxycyclopentanone-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2513457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2513457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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